Cas no 2228535-66-6 (1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine)

1-(2-Chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine is a specialized chemical compound featuring a unique pyridine and difluorocyclopropane scaffold. Its structural complexity, including the chloro and dimethyl substituents on the pyridine ring and the difluorinated cyclopropyl group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluorocyclopropyl moiety enhances metabolic stability and bioavailability, while the chloro and dimethyl groups contribute to selective reactivity in further functionalization. This compound is particularly useful in the development of bioactive molecules, offering precise control over stereochemistry and electronic properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine structure
2228535-66-6 structure
Product Name:1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine
CAS No:2228535-66-6
MF:C11H13ClF2N2
MW:246.684128522873
CID:5865983
PubChem ID:165796986
Update Time:2025-05-30

1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine
    • [1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
    • 2228535-66-6
    • EN300-1961313
    • Inchi: 1S/C11H13ClF2N2/c1-6-3-7(2)16-9(12)8(6)10(5-15)4-11(10,13)14/h3H,4-5,15H2,1-2H3
    • InChI Key: GYQKSSFDVLNOKT-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C)C=C(C)N=1)C1(CN)CC1(F)F

Computed Properties

  • Exact Mass: 246.0735324g/mol
  • Monoisotopic Mass: 246.0735324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228535-66-6)

1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228535-66-6) is a specialized organic compound with a unique structural framework, combining a pyridine ring substituted with chloro and dimethyl groups, and a difluorocyclopropylmethanamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for novel bioactive molecules. Its molecular formula is C11H13ClF2N2, and it exhibits a molecular weight of 234.68 g/mol.

The 2-chloro-4,6-dimethylpyridine component of this molecule contributes to its stability and reactivity, making it an attractive intermediate in synthetic chemistry. The presence of the difluorocyclopropyl group introduces steric and electronic effects that can influence the compound's interactions with biological targets. Researchers are particularly interested in its potential applications in the development of enzyme inhibitors and receptor modulators, which are critical in drug discovery pipelines.

In recent years, the demand for fluorinated organic compounds like 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This trend aligns with the growing focus on precision medicine and targeted therapies, where fluorinated molecules play a pivotal role. The compound's CAS No. 2228535-66-6 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research.

From a synthetic perspective, the preparation of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine involves multi-step organic transformations, including halogenation, cyclization, and amination reactions. These processes require careful optimization to achieve high yields and purity, which are essential for its use in downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound and ensure its quality.

The agrochemical industry has also shown interest in derivatives of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine, particularly for designing new pesticides and herbicides. The chloro and difluoro substituents enhance the compound's ability to interact with biological systems, making it a promising candidate for crop protection agents. This aligns with the global push toward sustainable agriculture and the need for eco-friendly pest control solutions.

Market dynamics indicate a steady growth in the demand for high-value chemical intermediates like CAS No. 2228535-66-6, driven by advancements in pharmaceutical R&D and agrochemical innovation. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet this demand while adhering to stringent regulatory standards. The compound's patent landscape is also evolving, with several applications highlighting its utility in proprietary formulations.

For researchers and industry professionals, understanding the physicochemical properties of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine is crucial. Its solubility, stability under various conditions, and compatibility with other reagents are key factors in its application. Additionally, computational chemistry tools are being leveraged to predict its behavior in complex systems, further accelerating its adoption in cutting-edge projects.

In summary, 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228535-66-6) represents a versatile and valuable compound in modern chemistry. Its unique structure and functional groups make it a focal point for innovation in drug discovery, agrochemical development, and material science. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.

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